Cas no 2172161-03-2 (4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2172161-03-2
• MF: C₁₄H₃₀N₂O
• MW: 242.400804042816
• CID: 6149750
• PubChem ID: 165591957
• Update Time: 2025-06-08

4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• 2172161-03-2
• EN300-1646943

• Inchi： 1S/C14H30N2O/c1-7-13(15,8-2)14(17)9-11(3,4)16-12(5,6)10-14/h16-17H,7-10,15H2,1-6H3
• InChI Key： DDCONGJCFSGMHE-UHFFFAOYSA-N
• SMILES： OC1(C(CC)(CC)N)CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 242.235813585g/mol
• Monoisotopic Mass: 242.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol

Introduction to 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2172161-03-2)

4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 2172161-03-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a piperidine core with multiple substituents, has garnered attention due to its potential applications in medicinal chemistry and its unique structural features that may contribute to its pharmacological properties.

The compound’s structure consists of a tetramethylpiperidine backbone, which is a well-known motif in drug design due to its ability to enhance solubility and metabolic stability. The presence of an amine group at the 3-position of pentan provides a site for further functionalization, making it a versatile building block for the synthesis of more complex molecules. This structural framework suggests potential utility in the development of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in the use of piperidine derivatives as pharmacophores in drug discovery. The tetramethyl substitution on the piperidine ring not only stabilizes the molecule but also influences its electronic and steric properties, which are critical for binding to biological targets. The combination of these features makes 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The amine functionality at the 3-position of the pentan chain can be readily modified through various chemical reactions, such as coupling with carboxylic acids or activation intermediates. This flexibility allows chemists to explore diverse structural modifications, enabling the optimization of pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of amine-containing heterocycles in medicinal chemistry. These compounds often exhibit favorable interactions with biological macromolecules, making them valuable tools in drug design. The specific arrangement of atoms in 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol may contribute to its ability to modulate enzyme activity or receptor binding affinity.

The tetramethylpiperidine moiety is particularly noteworthy due to its role in enhancing molecular rigidity and lipophilicity. These characteristics are often desirable in drug candidates as they can improve membrane permeability and reduce metabolic degradation. Additionally, the presence of multiple methyl groups may influence the compound’s solubility profile, which is a critical factor in formulation development.

From a synthetic perspective, 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol represents an interesting challenge for organic chemists. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex structures like this one with increasing efficiency.

The pharmaceutical industry continually seeks novel compounds with therapeutic potential. Piperidine derivatives, including this specific molecule, are frequently explored due to their demonstrated utility across multiple therapeutic areas. Whether used as intermediates or final products, these compounds play a crucial role in advancing drug discovery efforts.

Future research directions may focus on exploring the biological activity of 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol and its derivatives. By evaluating its interactions with target proteins or enzymes, scientists can gain insights into its potential therapeutic applications. Additionally, computational modeling techniques can be employed to predict how modifications to its structure might affect its biological behavior.

The compound’s unique structural features also make it a valuable tool for academic research. Its synthesis and functionalization provide opportunities for students and researchers to develop new skills and contribute to the field of organic chemistry. As such, 4-(3-aminopentan-3-yl)-2,2,6,6-tetramethylpiperidin-4-ol serves not only as a potential drug candidate but also as an educational resource.

In conclusion, 4-(3-amino-pentan - 3 - yl) - 2 , 2 , 6 , 6 - tetra methyl piper idin - 4 - ol ( CAS No . 2172161 - 03 - 2 ) is a compound with significant potential in pharmaceutical chemistry. Its structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery and academic research . As our understanding of molecular interactions continues to grow , compounds like this one will undoubtedly play an important role in shaping the future of medicine .